Matrixyl Acetate

• Molecular Formula: C41H79N7O12
• Molecular Weight: 862.1 g/mol
• InChI: InChI=1S/C39H75N7O10.C2H4O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-23-32(50)42-29(21-17-19-24-40)36(52)45-34(28(3)49)38(54)46-33(27(2)48)37(53)43-30(22-18-20-25-41)35(51)44-31(26-47)39(55)56;1-2(3)4/h27-31,33-34,47-49H,4-26,40-41H2,1-3H3,(H,42,50)(H,43,53)(H,44,51)(H,45,52)(H,46,54)(H,55,56);1H3,(H,3,4)/t27-,28-,29+,30+,31+,33+,34+;/m1./s1
• InChIKey: LGKXAOUSDAHKDF-VIKHUJRRSA-N

Matrixyl Acetate Procurement Guide

Matrixyl Acetate (INCI: Palmitoyl Pentapeptide-4, CAS 214047-00-4) is a synthetic lipopeptide composed of the amino acid sequence KTTKS N-terminally conjugated to a palmitic acid chain [1]. It belongs to the matrikine class of signal peptides, mimicking a fragment of the type I procollagen α1 chain to activate fibroblast collagen synthesis via the TGF-β/Smad signaling cascade [1]. Originally developed by Sederma and launched in 2000 under the trade name Matrixyl®, it is now widely manufactured and used in anti-aging cosmetic formulations at typical concentrations of 0.0003–0.0012% (3–12 ppm) [2].

Matrikine signal peptide for TGF-β/Smad pathway research

Palmitoylated structure supports topical dermal penetration studies

Supports low-concentration formulation research (ppm-range models)

• [1] Robinson LR, Fitzgerald NC, Doughty DG, Dawes NC, Berge CA, Bissett DL. Topical palmitoyl pentapeptide provides improvement in photoaged human facial skin. Int J Cosmet Sci. 2005 Jun;27(3):155-60. doi: 10.1111/j.1467-2494.2005.00261.x. PMID: 18492182. View Source
• [2] Paula's Choice. Palmitoyl Pentapeptide-4 Ingredient Dictionary. 2026. Accessed April 2026. View Source

Why Palmitoyl Pentapeptide-4 Is Irreplaceable

Palmitoyl Pentapeptide-4 (Matrixyl Acetate) is not functionally interchangeable with other cosmetic peptides despite superficial similarities in nomenclature or claimed anti-aging benefits. Unlike neuropeptides such as acetyl hexapeptide-8 (Argireline), which target neuromuscular junction signaling, Matrixyl Acetate operates as a matrikine signal peptide that binds directly to the TGF-β receptor complex on dermal fibroblasts, triggering Smad2/3-mediated transcription of collagen I, III, IV and fibronectin genes [1]. Compared to dual-peptide complexes like Matrixyl 3000 (palmitoyl tripeptide-1 + palmitoyl tetrapeptide-7), Matrixyl Acetate provides a single-pathway mode of action—activating exclusively TGF-β/Smad signaling—whereas Matrixyl 3000 additionally engages the SPARC/BM-40 pathway, introducing anti-inflammatory modulation that may confound mechanism-focused research [2]. Even closely related palmitoylated peptides (e.g., palmitoyl tripeptide-1) target different receptor systems and produce distinct collagen subtype profiles [2]. These mechanistic divergences translate into quantitatively different clinical outcomes, as demonstrated in head-to-head studies below.

Mechanism divergence Neuropeptides (e.g., acetyl hexapeptide-8) target neuromuscular signaling, not TGF-β collagen synthesis; may not transfer to dermal matrix research.

Dual-pathway interference Matrixyl 3000 activates both TGF-β and SPARC/BM-40 pathways; anti-inflammatory modulation may confound single-pathway mechanistic studies.

Permeation barrier Non-palmitoylated KTTKS lacks skin permeation capability, limiting topical delivery research without specialized carriers.

• [1] Onerchem. Matrixyl 3000: Matrikine Science, Collagen Signalling & Formulation Guide. Technical Guide, M3K Knowledge Base. 2026. View Source
• [2] Yoon JH, Kim EJ. Anti-wrinkle effects of Acetyl hexapeptide and Palmitoyl pentapeptide. Korean J Aesthet Cosmetol. 2010;8(1):1-10. KCI ART001349714. View Source

Matrixyl Acetate Comparative Evidence

Head-to-Head Wrinkle Reduction vs Acetyl Hexapeptide-8

In an 8-week split-face clinical study (n=20 women, aged 32–55), a 14% palmitoyl pentapeptide-4 cream produced a 20% reduction in wrinkle appearance vs baseline, compared to only a 10% reduction for a 14% acetyl hexapeptide-8 (Argireline) cream at the same time point [1]. At the 4-week intermediate assessment, palmitoyl pentapeptide-4 reduced wrinkle parameters R1 (skin roughness) by 18%, R2 (maximum roughness) by 23%, and R3 (average roughness) by 7.4%, while acetyl hexapeptide-8 reduced R1 by 18%, R2 by 21%, and R3 by 12%, indicating diverging efficacy trajectories over time [1].

Wrinkle reduction vs neuropeptide

Head-to-head

Pal-KTTKS 14% cream 20% reduction at wk 8

vs

Acetyl hexapeptide-8 14% 10% reduction at wk 8

Reported endpoint context; 2-fold greater reduction in this study design

8-wk split-face RCT, n=20; endpoint trajectories diverged

Evidence Dimension	Wrinkle appearance reduction from baseline (visual/Visioscan analysis)
Target Compound Data	Palmitoyl pentapeptide-4 14% cream: 20% reduction at week 8; 18%/23%/7.4% reduction in R1/R2/R3 at week 4
Comparator Or Baseline	Acetyl hexapeptide-8 14% cream: 10% reduction at week 8; 18%/21%/12% reduction in R1/R2/R3 at week 4
Quantified Difference	2-fold greater overall wrinkle reduction at week 8 (20% vs 10%); divergent R3 improvement (7.4% vs 12%)
Conditions	8-week randomized controlled trial, 20 female subjects, twice-daily application, Visioscan image analysis, statistically significant differences (p<0.05)

Why This Matters

For procurement decisions, this direct comparison demonstrates that palmitoyl pentapeptide-4 delivers superior and sustained wrinkle reduction compared to the commonly used neuropeptide acetyl hexapeptide-8, making it the preferred signal peptide for anti-aging formulations targeting dermal matrix regeneration rather than neuromuscular modulation.

• [1] Yoon JH, Kim EJ. Anti-wrinkle effects of Acetyl hexapeptide and Palmitoyl pentapeptide. Korean J Aesthet Cosmetol. 2010;8(1):1-10. KCI ART001349714. View Source

Ultra-Low Dose Placebo-Controlled Efficacy

Robinson et al. (2005) conducted a 12-week, double-blind, placebo-controlled, split-face randomized clinical trial in 93 Caucasian women (aged 35–55) comparing a moisturizer containing 3 ppm pal-KTTKS (palmitoyl pentapeptide-4) vs the same moisturizer without the peptide [1]. The pal-KTTKS formulation produced statistically significant reduction in wrinkles/fine lines compared to placebo, as assessed by both quantitative technical image analysis and expert grader evaluation (p<0.05) [1]. A separate 28-day placebo-controlled study using 0.005% (50 ppm) palmitoyl pentapeptide-4 cream reported an 18% reduction in wrinkle depth, 37% reduction in wrinkle thickness, and 21% improvement in skin roughness vs control .

Low-conc. placebo-controlled

Placebo-controlled

Significant wrinkle reduction at 3 ppm vs placebo

Supports ppm-range research model endpoint

12-wk double-blind split-face RCT, n=93; 3 ppm pal-KTTKS

Evidence Dimension	Clinical wrinkle/fine line reduction vs placebo vehicle control
Target Compound Data	3 ppm pal-KTTKS: statistically significant wrinkle reduction (p<0.05) at 12 weeks; 50 ppm: 18% depth reduction, 37% thickness reduction, 21% roughness improvement at 28 days
Comparator Or Baseline	Placebo (identical moisturizer vehicle without peptide)
Quantified Difference	Significant reduction vs placebo (p<0.05); quantitative magnitude: 18–37% improvement in wrinkle parameters
Conditions	Study 1: 12-week double-blind split-face RCT, 93 subjects, 3 ppm. Study 2: 28-day placebo-controlled, 0.005% cream

Why This Matters

The demonstrated efficacy at concentrations as low as 3 ppm (0.0003%) establishes palmitoyl pentapeptide-4 as a highly potent collagen-stimulating peptide, enabling cost-effective formulation at minimal inclusion levels compared to peptides requiring percentage-level dosing.

• [1] Robinson LR, Fitzgerald NC, Doughty DG, Dawes NC, Berge CA, Bissett DL. Topical palmitoyl pentapeptide provides improvement in photoaged human facial skin. Int J Cosmet Sci. 2005 Jun;27(3):155-60. doi: 10.1111/j.1467-2494.2005.00261.x. PMID: 18492182. View Source

Single-Pathway TGF-β/Smad vs Matrixyl 3000

Palmitoyl pentapeptide-4 (Pal-KTTKS) activates fibroblast collagen synthesis exclusively through binding to the TGF-β receptor complex, triggering the canonical Smad2/3 signaling cascade that drives transcription of COL1A1, COL3A1 genes and simultaneously upregulates TIMP-1 to inhibit MMP-mediated collagen degradation [1]. In contrast, Matrixyl 3000 combines Pal-KTTKS with palmitoyl tripeptide-1 (Pal-GHK), which activates a second, independent pathway via SPARC/BM-40 that amplifies TGF-β production and introduces anti-inflammatory modulation [1]. This mechanistic divergence means that Matrixyl Acetate provides a clean, single-target tool for studying TGF-β-dependent collagenesis, while Matrixyl 3000's dual-pathway action introduces confounding variables in mechanistic research [1].

Signaling pathway specificity

Class-level inference

Single TGF-β/Smad2/3 activation; no SPARC/BM-40 cross-talk

Supports pathway-specific research without confounding signals

In vitro fibroblast models; dual-pathway complexes may alter interpretation

Evidence Dimension	Signaling pathway specificity and research utility
Target Compound Data	Single-pathway activation: TGF-β receptor → Smad2/3 → COL1A1/COL3A1 transcription + TIMP-1 upregulation
Comparator Or Baseline	Matrixyl 3000: dual-pathway activation (TGF-β/Smad + SPARC/BM-40), producing broader ECM remodeling with anti-inflammatory effects
Quantified Difference	Qualitative mechanistic difference; quantitative collagen synthesis fold-change data not available in direct comparative format
Conditions	In vitro mechanistic studies in human dermal fibroblast cultures

Why This Matters

For researchers investigating TGF-β-dependent collagen synthesis without interference from parallel signaling pathways, Matrixyl Acetate is the preferred single-agent tool compound over dual-peptide complexes like Matrixyl 3000, which confound pathway-specific conclusions.

• [1] Onerchem. Matrixyl 3000: Matrikine Science, Collagen Signalling & Formulation Guide. Technical Guide, M3K Knowledge Base. 2026. View Source

Palmitoylation-Driven Skin Permeation Advantage

The palmitic acid conjugation in palmitoyl pentapeptide-4 is not merely a formulation convenience but a critical structural determinant of dermal delivery. Choi et al. (2014) demonstrated that palmitoylated KTTKS (pal-KTTKS) exhibits significantly greater stability against enzymatic degradation and markedly enhanced in vitro skin permeation compared to unmodified KTTKS peptide [1]. This lipidation strategy enables the peptide to partition into the lipid-rich stratum corneum and reach viable dermal fibroblasts at therapeutically relevant concentrations, a property that non-lipidated KTTKS lacks [1]. The fatty acid modification also stabilizes the peptide during formulation and storage, reducing the need for specialized delivery systems [2].

Skin permeation vs unmodified

Supporting evidence

Pal-KTTKS Enhanced permeation & stability

vs

Unmodified KTTKS Minimal permeation

Palmitoylation essential for topical delivery research

Franz diffusion cell and stability assays

Evidence Dimension	In vitro skin permeation and enzymatic stability
Target Compound Data	Pal-KTTKS: enhanced stability and permeation through skin layers (quantitative fold-change data available in primary study)
Comparator Or Baseline	Unmodified KTTKS: lower stability and minimal skin permeation
Quantified Difference	Palmitoylation confers measurable improvement in permeation and stability; exact fold-change requires consultation of primary Choi et al. (2014) data
Conditions	In vitro Franz diffusion cell and stability assays using human skin or skin models

Why This Matters

The palmitoylation modification is essential for functional topical delivery; procurement of non-palmitoylated KTTKS would result in a peptide incapable of reaching its fibroblast target in intact skin, rendering it ineffective for topical anti-aging applications.

• [1] Choi YL, Park EJ, Kim E, Na DH, Shin YH. Dermal Stability and In Vitro Skin Permeation of Collagen Pentapeptides (KTTKS and palmitoyl-KTTKS). Biomol Ther (Seoul). 2014 Jul;22(4):321-7. doi: 10.4062/biomolther.2014.053. PMID: 25143811. View Source
• [2] Paula's Choice. Palmitoyl Pentapeptide-4 Ingredient Dictionary. 2026. Accessed April 2026. View Source

Matrixyl Acetate Application Scenarios

TGF-β-Mediated Collagen Synthesis Research

Researchers studying the TGF-β/Smad signaling pathway in dermal fibroblasts should select Matrixyl Acetate as the reference matrikine agonist. Its single-pathway mechanism avoids the confounding anti-inflammatory effects introduced by dual-peptide complexes such as Matrixyl 3000, enabling cleaner interpretation of collagen gene expression data [1]. The extensive published literature, including the Robinson et al. (2005) clinical validation at 3 ppm, provides a robust baseline for experimental design [2].

Cost-Effective Ultra-Low Dose Formulation

Cosmetic formulators seeking to develop clinically validated anti-aging products with minimal raw material cost should leverage palmitoyl pentapeptide-4's demonstrated efficacy at 3–50 ppm. The Robinson et al. (2005) placebo-controlled trial confirmed statistically significant wrinkle reduction at just 3 ppm (0.0003%), and a 28-day study at 0.005% (50 ppm) produced 18–37% improvements in wrinkle parameters [1][2]. This potency at trace concentrations makes Matrixyl Acetate an economically attractive alternative to peptides requiring 1–10% inclusion levels.

Head-to-Head Testing vs Neuropeptides

For formulators or researchers comparing signal peptides (collagen stimulators) with neuropeptides (muscle relaxants), Matrixyl Acetate serves as the prototypical matrikine. The Yoon & Kim (2010) study provides a direct comparative framework: at equivalent 14% concentrations, palmitoyl pentapeptide-4 achieved 20% wrinkle reduction at 8 weeks compared to 10% for acetyl hexapeptide-8 [1]. This protocol can be adapted for lower, formulation-relevant concentrations in split-face or half-body designs.

Dermal Delivery Without Specialized Vehicles

Investigators requiring a collagen-stimulating peptide that penetrates intact skin without invasive delivery methods or complex nanocarriers should select the palmitoylated form (Matrixyl Acetate) over unmodified KTTKS. The palmitic acid moiety confers intrinsic skin permeation capability, as demonstrated by Choi et al. (2014) in Franz diffusion cell studies [1]. This simplifies formulation requirements and reduces experimental variability associated with penetration enhancers.

Application

Selection Property

Validation Focus

TGF-β/Smad pathway research

Single-pathway matrikine agonist

Collagen I/III gene expression, Smad2/3 activation

Low-concentration formulation studies

Ppm-range model endpoint context

Dose-response in dermal fibroblast models

Matrikine vs neuropeptide comparison

Mechanism-specific signal peptide control

Wrinkle endpoint parameters, split-face designs

Topical peptide delivery research

Palmitoylation-driven permeation

Franz diffusion cell permeation, enzymatic stability

• [1] Choi YL, Park EJ, Kim E, Na DH, Shin YH. Dermal Stability and In Vitro Skin Permeation of Collagen Pentapeptides (KTTKS and palmitoyl-KTTKS). Biomol Ther (Seoul). 2014 Jul;22(4):321-7. doi: 10.4062/biomolther.2014.053. PMID: 25143811. View Source
• [2] Robinson LR, Fitzgerald NC, Doughty DG, Dawes NC, Berge CA, Bissett DL. Topical palmitoyl pentapeptide provides improvement in photoaged human facial skin. Int J Cosmet Sci. 2005 Jun;27(3):155-60. doi: 10.1111/j.1467-2494.2005.00261.x. PMID: 18492182. View Source